10.1039/B301308A | Unprecedented preparation of pincer bis(oxazolinyl)phenyl ligands on solid support and their use in the first heterogeneously-catalyzed enantioselective allylation of aldehydes†

Unprecedented preparation of pincer bis(oxazolinyl)phenyl ligands on solid support and their use in the first heterogeneously-catalyzed enantioselective allylation of aldehydes†

Chemical Communications Pub Date: 2003-05-29 DOI: 10.1039/B301308A

Abstract

Unprecedented solid-phase synthesis of bis(oxazolinyl)phenyl (Phebox) ligands via an efficient five-step sequence led to the demonstration of the first heterogeneously-catalysed enantioselective allylation of aldehydes.

Share View Original Text

Recommended Literature

[1] Fabrication of stretchable, flexible conductive thermoplastic polyurethane/graphene composites via foaming† Yuejuan Chen,Yang Li,Donghua Xu,Wentao ZhaiRSC Adv., 2015,5, 82034-82041 10.1039/C5RA12515D
[2] PET depolymerisation in supercritical ethanol catalysed by [Bmim][BF4]† Cátia Santos Nunes,Michael Jackson Vieira da Silva,Danielle Cristina da Silva,Adonilson dos Reis Freitas,Fernanda Andréia Rosa,Adley Forti Rubira,Edvani Curti MunizRSC Adv., 2014,4, 20308-20316 10.1039/C4RA00262H
[3] Correction: Arsenic trioxide exposure accelerates colon preneoplasic aberrant crypt foci induction regionally through mitochondrial dysfunction Belkacem Mohamed Amine Boumaza,Meriem FerratToxicol. Res., 2018,7, 307-307 10.1039/C8TX90004C
[4] Inside back cover Nanoscale, 2018,10, 20055-20055 10.1039/C8NR90239A
[5] The application of fluorescence polarisation for the enhanced detection of green fluorescent protein (GFP) in the presence of cellular auto-fluorescence and other green fluorescent compounds N. Billinton,M. G. Barker,R. M. WalmsleyAnalyst, 2000,125, 499-506 10.1039/A908415K
[6] Synthesis and assembly of monofunctionalized pyrogallolarene capsules monitored by fluorescence resonance energy transfer† Elizabeth S. Barrett,Trevor J. Dale,Julius Rebek, Jr.Chem. Commun., 2007, 4224-4226 10.1039/B712713H
[7] Front cover J. Mater. Chem. A, 2016,4, 12343-12343 10.1039/C6TA90160C
[8] Synthesis using aromatic homolytic substitution—recent advances W. Russell Bowman,John M. D. StoreyChem. Soc. Rev., 2007,36, 1803-1822 10.1039/B605183A
[9] Unlocking the potential of catalysts in thermochemical energy conversion processes Avinash Alagumalai,Balaji Devarajan,Hua SongCatal. Sci. Technol., 2023,13, 5632-5653 10.1039/D3CY00848G
[10] Two-dimensional materials as a stabilized interphase for the solid-state electrolyte Li10GeP2S12 in lithium metal batteries† Jiachen Ma,Ruge Quhe,Zheyu Zhang,Xiuying Zhang,Jingzhen Li,Lin Xu,Jie Yang,Bowen Shi,Shiqi Liu,Linqiang Xu,Xiaotian SunJ. Mater. Chem. A, 2021,9, 4810-4821 10.1039/D0TA07589B

Journal Name：Chemical Communications

Research Products

naphthalen-1-ol

CAS no.: 90-15-3
2-(diethylamino)ethane-1-thiol

CAS no.: 100-38-9
1,4-Oxathiane, 4,4-dioxide

CAS no.: 107-61-9
Fenamic acid

CAS no.: 91-40-7
1,1-Dimethyl-2-propen-1-ol

CAS no.: 115-18-4
1,2-Oxazole-3-carboxylic acid

CAS no.: 3209-71-0
N-Butyldiethanolamine

CAS no.: 102-79-4
2,6-Dimethylphenylhydrazine hydrochloride

CAS no.: 2538-61-6
piperidine-3-carboxylic acid

CAS no.: 498-95-3
Mebeverine hydrochloride

CAS no.: 2753-45-9